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Compound of Interest

Compound Name: Fmoc-L-Lys(Cbz)OH

Cat. No.: B13389985

Get Quote

Part 1: Executive Summary & Strategic Utility
In the landscape of Solid-Phase Peptide Synthesis (SPPS), Fmoc-Lys(Z)-OH (CAS: 86060-82-

4) serves a specialized but critical role: Side-Chain Permanence.

Unlike the standard Fmoc-Lys(Boc)-OH, where the side-chain protection is stripped

concurrently with resin cleavage (via TFA), the Benzyloxycarbonyl (Z or Cbz) group on the

epsilon-amine of Lysine is acid-stable. It survives the harsh Trifluoroacetic Acid (TFA) cleavage

cocktail, yielding a peptide that is free at the N-terminus and C-terminus but remains protected

at the specific Lysine residue.

This property is the cornerstone of orthogonal protection strategies, enabling:

Post-Cleavage Modification: Selective derivatization of other residues while Lysine remains

masked.

Solution-Phase Fragment Condensation: Protecting the Lysine side chain during the

coupling of fully protected peptide fragments in solution.

Prevention of Side Reactions: mitigating branching or acylation at the
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-amine during complex synthetic steps.

Part 2: Technical Profile & Chemical Properties[1][2]
Physicochemical Data

Property Specification

Chemical Name

N-

-Fmoc-N-

-benzyloxycarbonyl-L-lysine

Synonyms Fmoc-Lys(Z)-OH; Fmoc-Lys(Cbz)-OH

CAS Number 86060-82-4

Molecular Weight 502.56 g/mol

Molecular Formula

Appearance White to off-white powder

Solubility
Soluble in DMF, DMSO, NMP; Moderately

soluble in MeOH

Purity Standard
98.0% (HPLC),

99.5% Enantiomeric Purity

Stability Matrix
Fmoc Group (

-amine): Base-labile.[1] Removed by 20% Piperidine in DMF.

Z Group (

-amine): Acid-Stable (TFA).[2] Base-Stable.

Removal: Catalytic Hydrogenolysis (

/Pd-C), HF (anhydrous), or TFMSA.
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Resistance: Completely resistant to 95% TFA cleavage cocktails.

Part 3: Mechanistic Workflow & Visualization
The following diagram illustrates the orthogonal pathway. Note how the "Z" group persists when

the peptide is cleaved from the resin, requiring a secondary, specific deprotection step.
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Figure 1: The Orthogonal Lifecycle of Fmoc-Lys(Z)-OH. Unlike Boc-protected Lysine, the Z-

group survives TFA cleavage, allowing for controlled solution-phase deprotection.

Part 4: Validated Experimental Protocols
Coupling Protocol (Solid Phase)
Objective: Efficient incorporation of Fmoc-Lys(Z)-OH into the peptide chain without

racemization.

Reagents:

Fmoc-Lys(Z)-OH (3-5 equivalents relative to resin loading).

Activator: HBTU or HATU (0.95 eq relative to AA).

Base: DIPEA (2.0 eq relative to AA).

Solvent: Anhydrous DMF.

Procedure:

Dissolve Fmoc-Lys(Z)-OH and HBTU in minimal DMF.
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Add DIPEA immediately prior to adding to the resin.

Reaction Time: 45–60 minutes at room temperature.

QC Check: Perform a Kaiser test (ninhydrin). If blue (positive), recouple using

PyBOP/HOAt.

Causality: We use a slight deficit of activator (0.95 eq) to prevent the formation of

guanidinium byproducts, which can occur if excess HBTU reacts with the N-terminus.

Resin Cleavage (Z-Retention)
Objective: Cleave peptide from resin and remove acid-labile groups (tBu, Trt, Boc) while

retaining the Z group on Lysine.

Cocktail: TFA/TIS/H2O (95:2.5:2.5 v/v).

Procedure:

Incubate resin with cocktail for 2–3 hours.

Precipitate filtrate in cold diethyl ether.

Centrifuge and wash pellet 3x with ether.

Lyophilize.

Result: The resulting white powder is the peptide with Lys(Z) intact.

Verification: Check Mass Spec. The mass will be +134.1 Da higher per Lysine residue

compared to the fully deprotected sequence.

Z-Group Deprotection (Hydrogenolysis)
Objective: Removal of the Z group in solution phase. Note: This method avoids the use of HF

(Hydrofluoric Acid), which is hazardous and requires special apparatus.

Solvent System: Methanol (MeOH) or 90% Acetic Acid (if peptide solubility is poor in MeOH).
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Catalyst: 10% Palladium on Carbon (Pd/C).[3] Use 10-20% by weight relative to the peptide.

Procedure:

Dissolve the peptide in the solvent.

Add Pd/C catalyst carefully (under inert gas to prevent ignition).

Bubble Hydrogen gas (

) through the solution or use a hydrogen balloon.

Stir vigorously for 2–4 hours.

Filtration: Filter through Celite to remove the catalyst.

Workup: Concentrate the filtrate and lyophilize.

Self-Validating Check:

TLC/HPLC: Shift in retention time.

Mass Spec: Loss of 134 Da (Z group) observed.

Part 5: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Incomplete Coupling
Steric hindrance or

aggregation.

Use HATU/HOAt instead of

HBTU. Increase temperature

to 50°C (Microwave).

Z-Group Loss during TFA

Contaminated TFA or

extremely long cleavage times

(>6h).

Ensure TFA is fresh. The Z

group is generally very stable,

but trace impurities can

catalyze degradation.

Incomplete Hydrogenolysis Catalyst poisoning (Sulfur).

If the peptide contains

Cysteine (Cys) or Methionine

(Met), sulfur can poison the Pd

catalyst. Alternative: Use HF

cleavage or TFMSA if sulfur is

present.

Solubility in MeOH Peptide aggregation.

Add HFIP

(Hexafluoroisopropanol) or use

Acetic Acid as the solvent for

hydrogenolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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